molecular formula C8H11NO B13194484 1-(Azetidin-3-yl)pent-4-yn-1-one

1-(Azetidin-3-yl)pent-4-yn-1-one

Cat. No.: B13194484
M. Wt: 137.18 g/mol
InChI Key: HSBFFNZPKNZZJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Azetidin-3-yl)pent-4-yn-1-one is an organic compound featuring a four-membered azetidine ring fused to a pent-4-yn-1-one chain. Its molecular formula is C₈H₁₁NO, with a calculated molecular weight of 153.19 g/mol. The compound combines the strained azetidine ring, a ketone moiety, and a terminal alkyne group.

Properties

Molecular Formula

C8H11NO

Molecular Weight

137.18 g/mol

IUPAC Name

1-(azetidin-3-yl)pent-4-yn-1-one

InChI

InChI=1S/C8H11NO/c1-2-3-4-8(10)7-5-9-6-7/h1,7,9H,3-6H2

InChI Key

HSBFFNZPKNZZJQ-UHFFFAOYSA-N

Canonical SMILES

C#CCCC(=O)C1CNC1

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Azetidin-3-yl)pent-4-yn-1-one can be achieved through several methods. One common approach involves the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols . Another method includes the one-pot synthesis of nitrogen-containing heterocycles from alkyl dihalides and primary amines under microwave irradiation . Additionally, the direct alkylation of 1-azabicyclo[1.1.0]butane with organometal reagents in the presence of copper(II) triflate has been reported .

Industrial Production Methods

Industrial production methods for 1-(Azetidin-3-yl)pent-4-yn-1-one are not well-documented in the literature. the methods mentioned above can be scaled up for industrial applications with appropriate optimization of reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions

1-(Azetidin-3-yl)pent-4-yn-1-one undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can yield amines or other reduced forms.

    Substitution: The compound can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide. Reaction conditions vary depending on the desired product but typically involve controlled temperatures and specific solvents.

Major Products

The major products formed from these reactions include oxides, amines, and substituted derivatives of 1-(Azetidin-3-yl)pent-4-yn-1-one.

Mechanism of Action

The mechanism of action of 1-(Azetidin-3-yl)pent-4-yn-1-one involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting various biochemical processes. Detailed studies on its molecular targets and pathways are still ongoing .

Comparison with Similar Compounds

Research Findings and Implications

  • Reactivity: The alkyne in 1-(Azetidin-3-yl)pent-4-yn-1-one offers distinct advantages in bioorthogonal chemistry (e.g., Cu-catalyzed azide-alkyne cycloaddition) compared to enones or sulfonyl groups .
  • Stability : Azetidine’s ring strain may reduce metabolic stability relative to larger rings (e.g., piperidine derivatives in ).
  • Synthetic Utility : The ketone moiety allows for further functionalization via nucleophilic additions, contrasting with amine derivatives requiring protection/deprotection strategies .

Biological Activity

1-(Azetidin-3-yl)pent-4-yn-1-one is a compound of growing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, including case studies and data tables.

Chemical Structure and Properties

The compound 1-(Azetidin-3-yl)pent-4-yn-1-one features an azetidine ring and a pent-4-yne moiety, which contribute to its reactivity and biological interactions. The molecular formula is C7H11N1OC_7H_{11}N_1O, with a molecular weight of approximately 125.17 g/mol. Its structure allows for various chemical reactions, making it a versatile building block in organic synthesis.

Biological Activity Overview

The biological activity of 1-(Azetidin-3-yl)pent-4-yn-1-one has been studied primarily in the context of its potential therapeutic applications. Key areas of research include:

Antitumor Activity: Preliminary studies indicate that derivatives of azetidine compounds exhibit significant antitumor properties. For instance, compounds with similar structures have demonstrated the ability to inhibit tumor growth in various cancer cell lines, including breast cancer models .

Mechanism of Action: The mechanism by which 1-(Azetidin-3-yl)pent-4-yn-1-one exerts its biological effects is believed to involve interaction with specific molecular targets, such as enzymes and receptors involved in cell signaling pathways. The azetidine ring may facilitate binding to these targets, leading to alterations in cellular processes.

Case Studies

  • Antitumor Efficacy Study:
    • Objective: To evaluate the antitumor effects of azetidine derivatives.
    • Methodology: In vitro assays were conducted on human breast cancer cell lines (MDA-MB-231).
    • Results: Compounds similar to 1-(Azetidin-3-yl)pent-4-yn-1-one showed up to 64% inhibition of tumor growth at higher concentrations (20 mg/kg/day), indicating a dose-dependent response .
  • Mechanistic Insights:
    • Study Focus: Investigating the interaction of azetidine compounds with matrix metalloproteinases (MMPs).
    • Findings: Certain derivatives inhibited MMP activity, suggesting potential applications in cancer metastasis prevention .

Table 1: Summary of Biological Activities

Activity TypeObserved EffectsReference
AntitumorUp to 64% inhibition in breast cancer
Enzyme InhibitionInhibition of MMPs
CytotoxicityInduction of apoptosis in cancer cells

Table 2: Chemical Reactions Involving 1-(Azetidin-3-yl)pent-4-yn-1-one

Reaction TypeDescriptionConditions
OxidationFormation of oxidized productsSpecific oxidizing agents
ReductionConversion to reduced formsLithium aluminum hydride
SubstitutionReactions with nucleophilesVaries by reagent

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.